N-(4-Methoxyphenyl)-2-{[2-(4-methoxyphenyl)-5H-chromeno[2,3-D]pyrimidin-4-YL]sulfanyl}acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[2-(4-methoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O4S/c1-32-20-11-7-17(8-12-20)25-29-26-22(15-18-5-3-4-6-23(18)34-26)27(30-25)35-16-24(31)28-19-9-13-21(33-2)14-10-19/h3-14H,15-16H2,1-2H3,(H,28,31)
• InChI Key: CWARKMNAOCGVMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=N2)SCC(=O)NC5=CC=C(C=C5)OC
• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol

Description

Typically, a description of a compound would include its IUPAC name, any common or trade names, its molecular formula, and its structure. The structure can be described in terms of the arrangement of atoms and the bonds between them.

Synthesis Analysis

This would involve a detailed look at the methods used to synthesize the compound. It could include the starting materials, the type of reaction, the conditions under which the reaction is carried out, and the yield of the product.

Molecular Structure Analysis

This involves examining the spatial arrangement of atoms in the molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include reactions with other compounds under various conditions, and the products of these reactions.

Physical And Chemical Properties Analysis

This would include properties such as melting point, boiling point, solubility in various solvents, stability under various conditions, and reactivity with common reagents.

Scientific Research Applications

Structural Analysis and Molecular Conformation

• Studies on the crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveal insights into their folded conformations and intramolecular hydrogen bonding, which stabilizes these conformations. This structural information is crucial for understanding the chemical behavior and potential reactivity of these compounds (Subasri et al., 2016; Subasri et al., 2017).

Synthesis and Antimicrobial Evaluation

• Research aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety to serve as antimicrobial agents demonstrates the chemical versatility and potential biomedical applications of these compounds. The study highlights various synthetic pathways to obtain derivatives with promising antibacterial and antifungal activities (Darwish et al., 2014).

Novel Synthesis Methods

• Innovative methods for synthesizing 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, which are important in pharmaceutical chemistry due to their antibacterial, fungicidal activities, and other biological properties, are discussed. The development of new synthesis routes can facilitate the production of these compounds for further research and application (Osyanin et al., 2014).

Biological Activity and Chemical Reactivity

• The chemical reactivity and biological evaluation of certain novel compounds are explored, underscoring the potential of these molecules as building blocks for constructing nitrogen heterocycles with varied biological activities. This research emphasizes the importance of understanding chemical behavior towards developing new therapeutic agents (Farouk et al., 2021).

Green Synthesis Approaches

• Studies on the green synthesis of related compounds, such as N-(3-Amino-4-methoxyphenyl)acetamide, highlight the development of environmentally friendly production methods. These approaches aim to reduce the use of harmful reagents and improve the sustainability of chemical synthesis processes (Zhang Qun-feng, 2008).

Safety And Hazards

This would involve looking at the compound’s toxicity, flammability, and other hazards. It would also include appropriate safety precautions for handling and storing the compound.

Future Directions

This could involve potential applications of the compound, areas where further research is needed, or new methods of synthesis.

I hope this general information is helpful. If you have a specific compound or topic you’re interested in, feel free to ask!